3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide

• Molecular Formula: C13H12ClN3O
• Molecular Weight: 261.70 g/mol
• IUPAC Name: 3-[(4-chloropyridin-2-yl)amino]-N-methylbenzamide
• InChI: InChI=1S/C13H12ClN3O/c1-15-13(18)9-3-2-4-11(7-9)17-12-8-10(14)5-6-16-12/h2-8H,1H3,(H,15,18)(H,16,17)
• InChI Key: LZNOWCLOPZFTNF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)NC2=NC=CC(=C2)Cl

Description

3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide is a useful research compound. Its molecular formula is C13H12ClN3O and its molecular weight is 261.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2, 4-dichloropyridine (0.500 g, 3.39 mmoL) and 4-amino-N-methylbenzamide (0.510 g, 3.39 mmoL) in dimethylacetamide (1 mL) was added cesium carbonate (1.6 g, 5.08 mmoL) and the reaction mixture was degassed for 15 min. Pd2(dba)3 (0.154 g, 0.169 mmol) and BINAP (105 mg, 0.169 mmol) were added and the reaction mixture was irradiated in the microwave at 120° C. for 1 h. Then reaction was quenched with water and extracted with EtOAc (2×50 mL). The organic extracts were washed with brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure. Purification by silica gel column chromatography provided 3-((4-chloropyridin-2-yl)amino)-N-methylbenzamide (0.300 g, 38%) as a solid. Observed mass (M+1): 262.1